Cas no 96449-66-0 (1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: 1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 96449-66-0
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• MDL: MFCD10003990
• CID: 4359610
• PubChem ID: 13422558
• Update Time: 2025-06-08

1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-[(4-fluorophenyl)methyl]-4-(hydroxymethyl)-
• 1-(4-Fluorobenzyl)-3-(hydroxymethyl)-5-oxopyrrolidine
• 1-(4-Fluorobenzyl)-4-(hydroxymethyl)pyrrolidin-2-one
• 1-[(4-fluorophenyl)methyl]-4-(hydroxymethyl)pyrrolidin-2-one
• 1-(4-FLUORO-BENZYL)-4-HYDROXYMETHYL-PYRROLIDIN-2-ONE
• AKOS013530887
• 1-[(4-Fluorophenyl)methyl]-4-(hydroxymethyl)-2-pyrrolidinone
• F2147-1755
• 96449-66-0
• MFCD10003990
• CS-0321606
• AS-5545
• SCHEMBL9621863
• DB-132498
• 1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one

• MDL： MFCD10003990
• Inchi： 1S/C12H14FNO2/c13-11-3-1-9(2-4-11)6-14-7-10(8-15)5-12(14)16/h1-4,10,15H,5-8H2
• InChI Key： JBXKWPWEZMUSBG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CC(CO)CC1=O

Computed Properties

• Exact Mass: 223.10085685Da
• Monoisotopic Mass: 223.10085685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 96449-66-0 and Product Name: 1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one

1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 96449-66-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a pyrrolidinone core substituted with a 4-fluorophenylmethyl group and a hydroxymethyl moiety at the 4-position, making it a versatile scaffold for drug discovery and development. The presence of the fluorine atom in the aromatic ring enhances the compound's metabolic stability and binding affinity, while the hydroxymethyl group provides opportunities for further derivatization and functionalization.

The compound has garnered attention due to its potential pharmacological properties. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. Specifically, research has demonstrated its utility in developing inhibitors for enzymes involved in inflammatory responses and metabolic disorders. The fluorophenyl moiety, known for its ability to modulate receptor interactions, has been particularly studied for its effects on G-protein coupled receptors (GPCRs), which are critical targets in therapeutic intervention.

In the realm of drug design, 1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one serves as a valuable building block for creating novel analogs with enhanced pharmacokinetic profiles. The pyrrolidinone scaffold is a common motif in bioactive compounds, exhibiting favorable properties such as oral bioavailability and solubility. The incorporation of the hydroxymethyl group allows for further chemical modifications, enabling researchers to fine-tune the compound's properties for specific therapeutic applications.

Recent advancements in computational chemistry have facilitated the rapid screening of derivatives of this compound. Molecular docking studies have identified promising candidates for further optimization, particularly in targeting neurological disorders where precise receptor binding is essential. The combination of experimental synthesis and computational modeling has accelerated the discovery process, making 1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one a cornerstone in modern medicinal chemistry.

The compound's structural features also make it an attractive candidate for exploring new therapeutic modalities. For instance, its ability to interact with both hydrophobic and hydrophilic regions of biological targets suggests potential applications in designing multitarget drugs. This dual interaction capability is particularly relevant in addressing complex diseases that involve multiple pathological pathways.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, making it commercially viable for large-scale production. Advances in synthetic methodologies, such as catalytic hydrogenation and fluorination techniques, have improved the efficiency of producing derivatives with minimal side reactions. These developments have not only enhanced the accessibility of 1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one but also opened new avenues for structural diversification.

In conclusion, 1-(4-fluorophenyl)methyl-4-(hydroxymethyl)pyrrolidin-2-one (CAS No. 96449-66-0) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, position it as a key player in the development of next-generation drugs. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.